Cas no 81720-85-6 (2,4-Dimethyl-5-hydroxyphenylacetic acid)

• Product Name: 2,4-Dimethyl-5-hydroxyphenylacetic acid
• CAS No: 81720-85-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5004805
• Update Time: 2025-09-23

2,4-Dimethyl-5-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-hydroxyphenylacetic acid

• Inchi： 1S/C10H12O3/c1-6-3-7(2)9(11)4-8(6)5-10(12)13/h3-4,11H,5H2,1-2H3,(H,12,13)
• InChI Key： OFZSCDJKVZZFDF-UHFFFAOYSA-N
• SMILES： OC1=CC(CC(=O)O)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 2,4-Dimethyl-5-hydroxyphenylacetic acid

Comprehensive Analysis of 2,4-Dimethyl-5-hydroxyphenylacetic acid (CAS No. 81720-85-6): Properties, Applications, and Industry Trends

2,4-Dimethyl-5-hydroxyphenylacetic acid (CAS No. 81720-85-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This aromatic carboxylic acid derivative features a hydroxyl group at the 5-position and two methyl groups at the 2- and 4-positions, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents, aligning with the growing demand for sustainable bioactive molecules.

The compound's molecular formula C10H12O3 and moderate polarity contribute to its solubility in polar organic solvents like ethanol and acetone, while its melting point range of 160-165°C ensures stability under standard laboratory conditions. Researchers are particularly interested in its radical scavenging capacity, which has been explored in cosmeceutical formulations addressing oxidative stress – a top search topic in dermatological science. The presence of both phenolic hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, answering frequent queries about versatile pharmaceutical building blocks in organic synthesis forums.

In analytical chemistry, 81720-85-6 demonstrates characteristic UV-Vis absorption at 280 nm (ε = 4500 M^-1cm^-1), making it detectable via HPLC-UV methods with >98% purity thresholds. This property addresses common quality control questions in API manufacturing communities. The compound's logP value of 2.1 suggests favorable membrane permeability, explaining its investigation in transdermal drug delivery systems – a trending subject in pharmaceutical technology publications.

Industrial applications leverage 2,4-Dimethyl-5-hydroxyphenylacetic acid as a chiral auxiliary in asymmetric synthesis, particularly for β-amino acid derivatives used in peptide mimetics. This responds to growing searches about green chemistry alternatives in drug development. Process chemists have developed microwave-assisted synthesis protocols yielding the compound in 85-90% efficiency, reducing solvent waste compared to traditional methods – addressing environmental concerns frequently raised in pharma sustainability discussions.

Recent patent literature (2020-2023) reveals novel uses of CAS 81720-85-6 in biodegradable polymer formulations, particularly as a cross-linking modifier enhancing material durability without toxic byproducts. This innovation aligns with the circular economy movement dominating materials science discourse. Analytical techniques like 2D-NMR (COSY, HSQC) and high-resolution mass spectrometry have been crucial in characterizing its purity, responding to analytical chemists' queries about structural confirmation methods for complex aromatics.

The safety profile of 2,4-Dimethyl-5-hydroxyphenylacetic acid shows LD50 >2000 mg/kg (oral, rat), classifying it as low toxicity under standard handling conditions. Proper storage recommendations include amber glass containers at 2-8°C under inert atmosphere to prevent phenolic oxidation – practical information highly searched by laboratory technicians. Regulatory status varies by region, with REACH registration completed in the EU and TSCA listing in the United States, making it accessible for research purposes globally.

Emerging research directions explore the compound's metal-chelating properties for catalytic applications and its role in enzyme inhibition mechanisms. These developments respond to trending searches about multifunctional organic molecules in medicinal chemistry. With annual production estimated at 5-10 metric tons worldwide, the compound maintains stable availability through specialized chemical suppliers while adhering to GMP standards for research-grade materials.

Future prospects for 81720-85-6 include potential applications in bio-based materials and controlled-release formulations, addressing two major industry pain points: sustainability and precision medicine. The compound's structure-activity relationships continue to be modeled using computational chemistry tools, reflecting the pharmaceutical industry's shift toward in silico drug design methodologies. These advancements position 2,4-Dimethyl-5-hydroxyphenylacetic acid as a compound of enduring scientific and industrial relevance.